N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide

• IUPAC Name: N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C11H16N4O2/c1-11(2,3)8(9(12)16)15-10(17)7-4-13-6-14-5-7/h4-6,8H,1-3H3,(H2,12,16)(H,15,17)/t8-/m1/s1
• InChI Key: UTEZWFNMFGANNW-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)N)NC(=O)C1=CN=CN=C1
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N)NC(=O)C1=CN=CN=C1
• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol

Description

N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide is a synthetic organic compound characterized by its pyrimidine ring attached to a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving a β-dicarbonyl compound and an amidine derivative under acidic or basic conditions.

Introduction of the Carboxamide Group: The carboxamide group is introduced via an amidation reaction. This can be achieved by reacting the pyrimidine derivative with an appropriate amine in the presence of coupling agents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Attachment of the Amino Acid Derivative: The final step involves coupling the amino acid derivative, such as 3,3-dimethyl-1-oxobutan-2-yl, to the pyrimidine carboxamide. This step often requires protecting groups to ensure selective reactions and may involve catalysts to improve yield and selectivity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, automated synthesis platforms, and green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The pyrimidine ring can undergo nucleophilic substitution reactions, where substituents on the ring are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or halides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide is used as a building block for the synthesis of more complex molecules. Its functional groups allow for further chemical modifications, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound can be used to study enzyme interactions and protein-ligand binding due to its structural similarity to natural substrates. It may also serve as a probe in biochemical assays to investigate metabolic pathways.

Medicine

In medicinal chemistry, this compound is explored for its potential therapeutic properties. It may act as an inhibitor or modulator of specific enzymes or receptors, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its synthesis and applications are optimized to meet the demands of large-scale production.

Mechanism of Action

The mechanism of action of N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific biological context and the target molecule.

Comparison with Similar Compounds

Similar Compounds

N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-4-carboxamide: Similar structure but with a carboxamide group at the 4-position of the pyrimidine ring.

N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyridine-5-carboxamide: Similar structure but with a pyridine ring instead of a pyrimidine ring.

Uniqueness

N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]pyrimidine-5-carboxamide is unique due to its specific substitution pattern on the pyrimidine ring and the presence of the 3,3-dimethyl-1-oxobutan-2-yl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.

By understanding the synthesis, reactions, applications, and mechanisms of action of this compound, researchers can further explore its potential in various scientific and industrial fields.